N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine

• Molecular Formula: C12H15Cl2N5S
• Molecular Weight: 332.3 g/mol
• IUPAC Name: N-[(2,3-dichlorophenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine
• InChI: InChI=1S/C12H15Cl2N5S/c1-19-12(16-17-18-19)20-7-3-6-15-8-9-4-2-5-10(13)11(9)14/h2,4-5,15H,3,6-8H2,1H3
• InChI Key: DIZAGGIJBPRTII-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)SCCCNCC2=C(C(=CC=C2)Cl)Cl

Description

N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine, also known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used for the treatment of pain and inflammation. Diclofenac is synthesized through a multi-step process that involves the use of various reagents and catalysts.

Mechanism of Action

N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are lipid compounds that are involved in the inflammatory response. By inhibiting the production of prostaglandins, N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce the production of reactive oxygen species (ROS), which are involved in the inflammatory response. N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has been shown to have a number of physiological effects, including reducing pain, inflammation, and fever.

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has a number of advantages for use in lab experiments. It is readily available, inexpensive, and has a well-established safety profile. However, there are also some limitations to its use. For example, N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has been shown to have some cytotoxic effects, which may limit its use in certain experiments. Additionally, N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has been shown to have some off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine. One area of research is the development of new formulations of N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine that can improve its bioavailability and reduce its side effects. Another area of research is the development of new drugs that target the same pathways as N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine but with improved efficacy and safety profiles. Additionally, there is a need for further research on the mechanisms of action of N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine and its potential use in the treatment of other conditions, such as cancer and neurodegenerative diseases.
Conclusion:
In conclusion, N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine is a non-steroidal anti-inflammatory drug that is commonly used for the treatment of pain and inflammation. It is synthesized through a multi-step process that involves the use of various reagents and catalysts. N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties and has been shown to have a number of biochemical and physiological effects. While N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has a number of advantages for use in lab experiments, there are also some limitations to its use. There are a number of future directions for research on N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine, including the development of new formulations and new drugs that target the same pathways as N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine but with improved efficacy and safety profiles.

Synthesis Methods

N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine is synthesized through a multi-step process that involves the use of various reagents and catalysts. The first step involves the reaction of 2,3-dichlorobenzyl chloride with 1-methyl-1H-tetrazole in the presence of a base to yield 2,3-dichlorobenzyl-1-methyl-1H-tetrazol-5-yl-sulfanyl. The second step involves the reaction of the product obtained in the first step with propionic anhydride in the presence of a base to yield N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine.

Scientific Research Applications

N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It has been shown to be effective in the treatment of various conditions, including rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and menstrual cramps. N-(2,3-dichlorobenzyl)-3-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]propan-1-amine has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.